Cas no 98515-24-3 (2,2',2'',2'''-(1,4,8,12-Tetraazacyclopentadecane-1,4,8,12-tetrayl)tetraacetic acid)

• Product name: 2,2',2'',2'''-(1,4,8,12-Tetraazacyclopentadecane-1,4,8,12-tetrayl)tetraacetic acid
• CAS No: 98515-24-3
• MF: C₁₉H₃₄N₄O₈
• MW: 446.495
• CID: 2820828
• PubChem ID: 23422579

2,2',2'',2'''-(1,4,8,12-Tetraazacyclopentadecane-1,4,8,12-tetrayl)tetraacetic acid Chemical and Physical Properties

Names and Identifiers

• 98515-24-3
• 1,4,8,12-tetraaza-cyclopentadecane-1,4,8,12-tetraacetic acid
• 2,2',2'',2'''-(1,4,8,12-Tetraazacyclopentadecane-1,4,8,12-tetrayl)tetraacetic acid
• SCHEMBL1065178
• DTXCID80584595
• DTXSID10633843

• Inchi： InChI=1S/C19H34N4O8/c24-16(25)12-20-4-1-5-21(13-17(26)27)7-3-9-23(15-19(30)31)11-10-22(8-2-6-20)14-18(28)29/h1-15H2,(H,24,25)(H,26,27)(H,28,29)(H,30,31)
• InChI Key： FOTJXWRFEJUFCE-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 446.23766406Da
• Monoisotopic Mass: 446.23766406Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -9.5
• Topological Polar Surface Area: 162Ų